4-Methylphenyl 3-phenylacrylate

• Molecular Formula: C16H14O2
• Molecular Weight: 238.28 g/mol
• IUPAC Name: (4-methylphenyl) (E)-3-phenylprop-2-enoate
• InChI: InChI=1S/C16H14O2/c1-13-7-10-15(11-8-13)18-16(17)12-9-14-5-3-2-4-6-14/h2-12H,1H3/b12-9+
• InChI Key: IANCOMABALMZHX-FMIVXFBMSA-N
• SMILES: CC1=CC=C(C=C1)OC(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: CC1=CC=C(C=C1)OC(=O)/C=C/C2=CC=CC=C2

Description

4-Methylphenyl 3-phenylacrylate is an ester derivative of 3-phenylacrylic acid, where the ester group is a 4-methylphenyl moiety. The compound’s structure consists of a cinnamate backbone (3-phenylacrylate) esterified with a 4-methylphenol group, giving it a molecular formula of C₁₆H₁₄O₂ and a molecular weight of 238.28 g/mol.

Comparison with Similar Compounds

Structural and Physical Properties

The table below compares key physical and structural attributes of 4-methylphenyl 3-phenylacrylate with related esters:

Compound	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features
4-Methylphenyl 3-phenylacrylate	4-Methylphenyl ester	C₁₆H₁₄O₂	238.28	Bulky aromatic ester; likely lipophilic due to methyl group .
Methyl 3-phenylacrylate (Cinnamate)	Methyl ester	C₁₀H₁₀O₂	162.19	Simpler ester; widely used in fragrances and flavors .
Methyl 2-cyano-3-phenylacrylate	Methyl ester, cyano at C2	C₁₁H₉NO₂	187.20	Enhanced reactivity due to electron-withdrawing cyano group; agrochemical use .
Methyl 3-(4-hydroxyphenyl)acrylate	Methyl ester, hydroxyl at C4	C₁₀H₁₀O₃	178.18	Polar hydroxyl group increases water solubility; enzymatic assay substrate .
(E)-Methyl 3-(4-methoxyphenyl)acrylate	Methyl ester, methoxy at C4	C₁₁H₁₂O₃	192.21	Methoxy group provides electron-donating effects; stabilizes molecular structure .